(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(2-methylthiazol-4-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-3-yl)piperidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C14H18N4OS/c1-10-15-13(9-20-10)14(19)18-7-3-11(4-8-18)12-5-6-17(2)16-12/h5-6,9,11H,3-4,7-8H2,1-2H3
• InChI Key: MYNUCTCSLMDKRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCC(CC2)C3=NN(C=C3)C
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(2-methylthiazol-4-yl)methanone, also known as MPTM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTM belongs to the class of thiazole-containing compounds and is known to exhibit a wide range of biological activities.

Scientific Research Applications

Molecular Interactions

One study explores the molecular interactions of a similar antagonist with the CB1 cannabinoid receptor, emphasizing the importance of the pyrazole and piperidine components in binding interactions. The research uses AM1 molecular orbital methods for conformational analysis, contributing significantly to understanding how such compounds interact at the molecular level with cannabinoid receptors, hinting at the potential for designing receptor-specific drugs (Shim et al., 2002).

Antimicrobial Activities

Pyrazoline derivatives have been synthesized and evaluated for their antimicrobial properties, showcasing the potential use of these compounds in combating microbial infections. The study indicates that certain synthesized compounds exhibit significant antimicrobial activities, which could pave the way for new antimicrobial agents (Mumtaz et al., 2015).

Anticancer Evaluations

Research on new 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents indicates that these compounds show promising anticancer activity against various cancer cell lines. This highlights the compound's potential in the development of novel anticancer therapies, underscoring the versatility of pyrazoline-based compounds in therapeutic applications (Katariya et al., 2021).

Synthesis of Related Compounds

The synthesis and structural exploration of bioactive heterocycles, including those related to the compound , are crucial for understanding their potential biological activities. Studies on novel bioactive heterocycles, such as those containing morpholino and isoxazole moieties, have shown antiproliferative activities, which could be beneficial in developing new therapeutic agents (Prasad et al., 2018).